Cas no 7559-45-7 (Octyl Methanethiosulfonate)

• Product Name: Octyl Methanethiosulfonate
• CAS No: 7559-45-7
• MF: C₉H₂₀O₂S₂
• MW: 224.383900642395
• CID: 826726
• PubChem ID: 276617
• Update Time: 2025-05-19

Octyl Methanethiosulfonate Chemical and Physical Properties

Names and Identifiers

• Octyl Methanethiosulfonate
• 1-methylsulfonylsulfanyloctane
• Octyl Methanethiosul
• n-Octyl-methanthiolsulfonat
• s-octyl methanesulfonothioate
• SCHEMBL5480651
• 7559-45-7
• NSC-124763
• DTXSID70298634
• FT-0673238
• NSC124763
• OMTS
• Methanesulfonothioic Acid S-Octyl Ester;
• GLXC-02911

• Inchi： 1S/C9H20O2S2/c1-3-4-5-6-7-8-9-12-13(2,10)11/h3-9H2,1-2H3
• InChI Key： TUYNUTSGVHXNKX-UHFFFAOYSA-N
• SMILES： S(CCCCCCCC)S(C)(=O)=O

Computed Properties

• Exact Mass: 224.09000
• Monoisotopic Mass: 224.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.8A^2
• XLogP3: 3.5

Experimental Properties

• Density: 1.057
• Boiling Point: 350.6°C at 760 mmHg
• Flash Point: 165.8°C
• Refractive Index: 1.482
• Stability/Shelf Life: Reactive With Nucleophiles
• PSA: 67.82000
• LogP: 4.12050

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Organosulfur compounds
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds

Additional information on Octyl Methanethiosulfonate

Professional Introduction to Octyl Methanethiosulfonate (CAS No. 7559-45-7)

Octyl Methanethiosulfonate, chemically designated as CH₃SO₂SCH₂(CH₂)₇CH₃, is a compound of significant interest in the field of chemical and pharmaceutical research. With a CAS number of 7559-45-7, this organosulfur compound has garnered attention for its unique structural properties and potential applications in various scientific domains. This introduction aims to provide a comprehensive overview of Octyl Methanethiosulfonate, delving into its chemical characteristics, industrial uses, and the latest research findings that highlight its importance.

The molecular structure of Octyl Methanethiosulfonate consists of an octyl group attached to a methanethiosulfonate moiety. This configuration imparts distinct physicochemical properties, making it a versatile compound for applications ranging from surfactants to pharmaceutical intermediates. The compound's solubility profile, thermal stability, and reactivity are key factors that contribute to its utility in different chemical processes.

In recent years, the study of organosulfur compounds has seen substantial advancements, particularly in understanding their role in biological systems. Octyl Methanethiosulfonate has been explored for its potential in drug delivery systems due to its ability to form stable complexes with various bioactive molecules. Research indicates that this compound can enhance the bioavailability of therapeutic agents, making it a promising candidate for developing novel pharmaceutical formulations.

One of the most intriguing aspects of Octyl Methanethiosulfonate is its application in the field of materials science. The compound's ability to act as a surfactant has led to its use in the synthesis of nanoparticles and in the development of self-assembling materials. These applications are particularly relevant in the context of nanotechnology, where precise control over particle size and morphology is crucial for achieving desired functional properties.

The pharmaceutical industry has also shown interest in Octyl Methanethiosulfonate for its potential as an excipient in drug formulations. Excipients are non-active components that aid in the delivery and stability of active pharmaceutical ingredients (APIs). Studies have demonstrated that Octyl Methanethiosulfonate can improve the dissolution rate of APIs, thereby enhancing their therapeutic efficacy. This property is particularly valuable for drugs that have poor solubility or bioavailability issues.

Furthermore, the environmental impact of Octyl Methanethiosulfonate has been a subject of research, focusing on its biodegradability and ecological safety. Investigations have shown that the compound undergoes degradation under certain environmental conditions, suggesting that it can be used responsibly without significant long-term ecological harm. This aspect is crucial for ensuring that industrial applications involving Octyl Methanethiosulfonate are sustainable and environmentally friendly.

The synthesis of Octyl Methanethiosulfonate involves well-established chemical methodologies, including thiolation reactions and sulfonation processes. These synthetic routes have been optimized to ensure high yields and purity, making the compound readily available for various applications. The ease of synthesis also contributes to its cost-effectiveness, which is an important consideration for industrial-scale production.

Recent research has also explored the potential of Octyl Methanethiosulfonate in agrochemical formulations. The compound's surfactant properties make it suitable for use as an adjuvant in pesticide formulations, improving their spreading and absorption on plant surfaces. This application can enhance the effectiveness of pesticides while reducing their environmental footprint, aligning with global efforts towards sustainable agriculture.

In conclusion, Octyl Methanethiosulfonate (CAS No. 7559-45-7) is a multifaceted compound with a wide range of applications across different industries. Its unique chemical properties make it valuable in pharmaceuticals, materials science, and agrochemicals. The latest research findings continue to uncover new possibilities for this compound, reinforcing its importance in modern chemical research and industrial applications.